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Compound of Interest

Compound Name: 4-Formyl-2,6-dimethylbenzoic acid

Cat. No.: B3123227 Get Quote

InChIKey: IZLUAIAAIWYAHL-UHFFFAOYSA-N

This technical guide provides a summary of the available information for 4-Formyl-2,6-
dimethylbenzoic acid, targeting researchers, scientists, and drug development professionals.

The document outlines the key chemical identifiers, physicochemical properties, and safety

information based on publicly available data.

Chemical and Physical Properties
A summary of the key quantitative data for 4-Formyl-2,6-dimethylbenzoic acid is presented in

the table below. This information is crucial for understanding the compound's basic

characteristics and for its application in experimental settings.
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Property Value Source

Molecular Formula C10H10O3 [1][2][3]

Molecular Weight 178.18 g/mol [1][3]

Monoisotopic Mass 178.06299 Da [2]

InChI

InChI=1S/C10H10O3/c1-6-3-

8(5-11)4-7(2)9(6)10(12)13/h3-

5H,1-2H3,(H,12,13)

[2]

SMILES
CC1=CC(=CC(=C1C(=O)O)C)

C=O
[2]

CAS Number 306296-76-4 [1]

Predicted XlogP 1.6 [2]

Predicted Collision Cross Section Data
The following table summarizes the predicted collision cross section (CCS) values for different

adducts of 4-Formyl-2,6-dimethylbenzoic acid. These predictions can be valuable in mass

spectrometry-based analytical methods.
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Adduct m/z Predicted CCS (Å²)

[M+H]+ 179.07027 133.5

[M+Na]+ 201.05221 143.2

[M-H]- 177.05571 136.9

[M+NH4]+ 196.09681 153.7

[M+K]+ 217.02615 141.1

[M+H-H2O]+ 161.06025 128.6

[M+HCOO]- 223.06119 156.4

[M+CH3COO]- 237.07684 180.4

[M+Na-2H]- 199.03766 137.7

[M]+ 178.06244 135.5

[M]- 178.06354 135.5

Data sourced from

PubChemLite.[2]

Safety and Hazard Information
Based on available data, 4-Formyl-2,6-dimethylbenzoic acid is associated with the following

hazard statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1]

Recommended precautionary statements include:

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332+P313: If skin irritation occurs: Get medical advice/attention.[1]

Experimental Protocols and Biological Activity
A comprehensive search for detailed experimental protocols, biological activity data, and

associated signaling pathways for 4-Formyl-2,6-dimethylbenzoic acid did not yield specific

results. While general synthetic methods for related compounds like 4-formylbenzoic acid are

documented, no specific, step-by-step experimental procedures for this particular molecule

were found in the public domain. Similarly, there is no available information on its biological

targets or its role in any signaling pathways.

Visualization of Workflows and Pathways
Due to the lack of information regarding experimental workflows or signaling pathways

involving 4-Formyl-2,6-dimethylbenzoic acid, no diagrams could be generated. The creation

of meaningful visualizations requires data on the compound's interactions and experimental

procedures, which is not currently available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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